Benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H22N2O4/c1-21-11-9-17-15(19)14-8-5-10-18(14)16(20)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12H2,1H3,(H,17,19)
• InChI Key: KYIGVNMXPUCWJG-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1CCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

Benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate is a chemical compound with the molecular formula C16H22N2O4 and a molecular weight of 306.36 g/mol . This compound is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, and a benzyl group attached to the nitrogen atom. The presence of the 2-(2-methoxyethylcarbamoyl) group adds to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and bases like triethylamine or sodium hydroxide .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

Benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the benzyl group or the 2-(2-methoxyethylcarbamoyl) group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide . The reactions are typically carried out under controlled temperatures and in the presence of appropriate solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate has various scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors . The compound may act as an inhibitor or activator, depending on the nature of the target and the specific binding interactions . The pathways involved can include signal transduction, metabolic regulation, and gene expression .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Benzyl 2-(2-methoxyethylcarbamoyl)pyrrolidine-1-carboxylate include:

• Benzyl 2-(methylcarbamoyl)pyrrolidine-1-carboxylate
• Benzyl 2-(2-chlorophenylcarbamoyl)pyrrolidine-1-carboxylate
• Benzyl 2-(4-bromophenylcarbamoyl)pyrrolidine-1-carboxylate

Uniqueness

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical properties and biological activities .